5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride 5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride
Brand Name: Vulcanchem
CAS No.: 157458-76-9
VCID: VC21146751
InChI: InChI=1S/C17H17N6O4.ClH/c1-17(2,3)16-18-20(12-4-8-14(9-5-12)22(24)25)21(19-16)13-6-10-15(11-7-13)23(26)27;/h4-11H,1-3H3;1H/q+1;/p-1
SMILES: CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]
Molecular Formula: C17H17ClN6O4
Molecular Weight: 404.8 g/mol

5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride

CAS No.: 157458-76-9

Cat. No.: VC21146751

Molecular Formula: C17H17ClN6O4

Molecular Weight: 404.8 g/mol

* For research use only. Not for human or veterinary use.

5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride - 157458-76-9

Specification

CAS No. 157458-76-9
Molecular Formula C17H17ClN6O4
Molecular Weight 404.8 g/mol
IUPAC Name 5-tert-butyl-2,3-bis(4-nitrophenyl)tetrazol-2-ium;chloride
Standard InChI InChI=1S/C17H17N6O4.ClH/c1-17(2,3)16-18-20(12-4-8-14(9-5-12)22(24)25)21(19-16)13-6-10-15(11-7-13)23(26)27;/h4-11H,1-3H3;1H/q+1;/p-1
Standard InChI Key WXBYFPXRNHZLPD-UHFFFAOYSA-M
SMILES CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]
Canonical SMILES CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]

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